Cas no 1830-44-0 (2-(2-Amino-5-nitrobenzoyl)pyridine)

• Product Name: 2-(2-Amino-5-nitrobenzoyl)pyridine
• CAS No: 1830-44-0
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 4928877
• Update Time: 2025-04-23

2-(2-Amino-5-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-5-nitrobenzoyl)pyridine
• (2-amino-5-nitrophenyl)-pyridin-2-ylmethanone

• Inchi： 1S/C12H9N3O3/c13-10-5-4-8(15(17)18)7-9(10)12(16)11-3-1-2-6-14-11/h1-7H,13H2
• InChI Key： FBCZBHLFOMPHFB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Amino-5-nitrobenzoyl)pyridine

Comprehensive Guide to 2-(2-Amino-5-nitrobenzoyl)pyridine (CAS No. 1830-44-0): Properties, Applications, and Market Insights

2-(2-Amino-5-nitrobenzoyl)pyridine (CAS No. 1830-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This yellow crystalline powder belongs to the class of nitrobenzoylpyridine derivatives, characterized by its unique molecular structure combining a pyridine ring with amino and nitro functional groups. The compound's molecular formula C12H9N3O3 and molecular weight 243.22 g/mol make it particularly interesting for various synthetic applications.

The growing interest in heterocyclic compounds like 2-(2-Amino-5-nitrobenzoyl)pyridine stems from their versatile applications in drug discovery and material science. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of novel antimicrobial agents and anticancer compounds. Researchers are particularly interested in how the nitro group and amino group on the benzene ring interact with biological targets, making this compound valuable for structure-activity relationship studies.

From a chemical properties perspective, 2-(2-Amino-5-nitrobenzoyl)pyridine demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. This solubility profile makes it suitable for various organic synthesis applications. The compound's melting point typically ranges between 180-185°C, and it shows stability under normal storage conditions, though it should be protected from prolonged light exposure due to its photosensitive nature.

The synthesis of 2-(2-Amino-5-nitrobenzoyl)pyridine typically involves multi-step organic reactions starting from commercially available precursors. One common route begins with the nitration of appropriate benzoyl derivatives followed by amination and subsequent coupling with pyridine components. Recent advancements in green chemistry have led to more efficient synthetic protocols with improved yields and reduced environmental impact, addressing current concerns about sustainable chemical production.

In pharmaceutical applications, this compound serves as a crucial intermediate for developing targeted therapies. Its structural features allow for diverse modifications, making it valuable in medicinal chemistry for creating libraries of potential drug candidates. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups on the aromatic ring creates interesting electronic properties that can be exploited in drug design, particularly for compounds targeting enzyme inhibition or receptor modulation.

Beyond pharmaceuticals, 2-(2-Amino-5-nitrobenzoyl)pyridine finds applications in materials science. Researchers are exploring its use in developing organic semiconductors and photovoltaic materials, capitalizing on its conjugated system and electron-accepting capabilities. The compound's ability to participate in charge-transfer complexes makes it potentially useful in organic electronics, aligning with current trends in sustainable energy solutions and flexible electronics development.

The global market for specialized chemical intermediates like 2-(2-Amino-5-nitrobenzoyl)pyridine has shown steady growth, driven by increasing R&D investments in pharmaceutical and advanced materials sectors. Market analysis indicates particular demand from regions with strong pharmaceutical manufacturing bases, including North America, Europe, and parts of Asia. Current pricing trends reflect the compound's specialized nature, with purity grades above 98% commanding premium prices in the research chemical market.

Quality control for 2-(2-Amino-5-nitrobenzoyl)pyridine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Storage recommendations generally include protection from moisture and light, with optimal conditions being airtight containers in cool, dark environments. These handling protocols ensure the compound maintains its stability for research and industrial applications.

Recent scientific literature highlights innovative applications of 2-(2-Amino-5-nitrobenzoyl)pyridine derivatives in various fields. For instance, modified versions have shown promise as fluorescent probes for biological imaging, taking advantage of the compound's inherent photophysical properties. Other studies explore its potential in metal-organic frameworks (MOFs) for gas storage applications, demonstrating the versatility of this chemical scaffold in cutting-edge research areas.

Environmental and safety considerations for working with 2-(2-Amino-5-nitrobenzoyl)pyridine follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Disposal should follow institutional guidelines for organic chemical waste, with particular attention to avoiding environmental contamination.

The future outlook for 2-(2-Amino-5-nitrobenzoyl)pyridine appears promising, with ongoing research uncovering new potential applications. As computational chemistry and AI-assisted drug discovery methods advance, the demand for well-characterized building blocks like this compound is expected to grow. Additionally, the push toward sustainable chemistry is driving innovation in its synthesis and applications, ensuring its relevance in tomorrow's chemical landscape.

For researchers and industry professionals seeking high-purity 2-(2-Amino-5-nitrobenzoyl)pyridine, it's essential to source from reputable suppliers who provide comprehensive analytical data. The compound's specialized nature means that batch-to-batch consistency and proper documentation are crucial for experimental reproducibility. As interest in nitrogen-containing heterocycles continues to rise, this compound remains an important tool in the chemist's arsenal for developing new molecules with valuable properties.